Cas no 1261647-83-9 (3-(2'-(Difluoromethyl)-5'-(trifluoromethyl)phenyl)propionic acid)

• Product Name: 3-(2'-(Difluoromethyl)-5'-(trifluoromethyl)phenyl)propionic acid
• CAS No: 1261647-83-9
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4985200
• Update Time: 2023-08-24

3-(2'-(Difluoromethyl)-5'-(trifluoromethyl)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-(Difluoromethyl)-5'-(trifluoromethyl)phenyl)propionic acid

• Inchi： 1S/C11H9F5O2/c12-10(13)8-3-2-7(11(14,15)16)5-6(8)1-4-9(17)18/h2-3,5,10H,1,4H2,(H,17,18)
• InChI Key： YCEJWVHYTIWPPR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3